2-(1-benzyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)-N-(3,5-dimethoxyphenyl)acetamide

Specification

• CAS No.: 1286703-10-3
• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.465
• IUPAC Name: 2-(1-benzyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)-N-(3,5-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C24H23N3O4/c1-30-20-12-19(13-21(14-20)31-2)25-22(28)16-27-11-9-18-8-10-26(23(18)24(27)29)15-17-6-4-3-5-7-17/h3-14H,15-16H2,1-2H3,(H,25,28)
• Standard InChI Key: GJQIEKDCBIMPTQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=O)CN2C=CC3=C(C2=O)N(C=C3)CC4=CC=CC=C4)OC

Introduction

Synthesis and Chemical Reactions

The synthesis of pyrrolopyridine derivatives typically involves multi-step organic reactions. These may include condensation reactions, cyclization, and substitution reactions to introduce the various functional groups. The compound can undergo typical reactions for amides and heterocycles, such as hydrolysis and nucleophilic substitution. Monitoring these reactions often involves techniques like High Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to confirm product formation and purity.

Potential Applications

Pyrrolopyridine derivatives have shown potential in modulating pathways associated with cancer and inflammatory diseases. The specific biological activity of 2-(1-benzyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)-N-(3,5-dimethoxyphenyl)acetamide would depend on its ability to interact with biological targets, which could be explored through in vitro and in vivo studies.

Research Findings and Future Directions

While specific research findings on this compound are not available, studies on similar pyrrolopyridine derivatives suggest promising applications in pharmacology. Future research should focus on synthesizing the compound and evaluating its biological activity through molecular modeling and experimental assays.